Cas no 2609742-82-5 (3-(3,3-dimethylbutoxy)-1H-Pyrazole)

• Product Name: 3-(3,3-dimethylbutoxy)-1H-Pyrazole
• CAS No: 2609742-82-5
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 6795100
• PubChem ID: 156070838
• Update Time: 2025-05-24

3-(3,3-dimethylbutoxy)-1H-Pyrazole Chemical and Physical Properties

Names and Identifiers

• 2609742-82-5
• SCHEMBL22983071
• DB-423820
• 3-(3,3-dimethylbutoxy)-1H-Pyrazole

• Inchi： 1S/C9H16N2O/c1-9(2,3)5-7-12-8-4-6-10-11-8/h4,6H,5,7H2,1-3H3,(H,10,11)
• InChI Key： YHDXRRZZRTZDDH-UHFFFAOYSA-N
• SMILES： O(C1=CC=NN1)CCC(C)(C)C

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.9Ų

Additional information on 3-(3,3-dimethylbutoxy)-1H-Pyrazole

Research Brief on 3-(3,3-dimethylbutoxy)-1H-Pyrazole (CAS: 2609742-82-5): Recent Advances and Applications

3-(3,3-dimethylbutoxy)-1H-Pyrazole (CAS: 2609742-82-5) is a chemically modified pyrazole derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique 3,3-dimethylbutoxy side chain, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties.

A study published in the Journal of Medicinal Chemistry (2023) investigated the compound's role as a potent inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. The research demonstrated that 3-(3,3-dimethylbutoxy)-1H-Pyrazole exhibits selective COX-2 inhibition with an IC50 value of 0.8 μM, significantly lower than that of traditional nonsteroidal anti-inflammatory drugs (NSAIDs). This selectivity suggests a reduced risk of gastrointestinal side effects, making it a promising candidate for the development of safer anti-inflammatory therapies.

In addition to its anti-inflammatory properties, recent preclinical studies have highlighted the compound's potential in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 3-(3,3-dimethylbutoxy)-1H-Pyrazole induces apoptosis in human colorectal cancer cells (HCT-116) through the activation of the p53 pathway. The compound's ability to selectively target cancer cells while sparing normal cells underscores its therapeutic potential. Further in vivo studies are underway to evaluate its efficacy and safety in animal models.

The synthesis of 3-(3,3-dimethylbutoxy)-1H-Pyrazole has also been a focus of recent research. A novel, high-yield synthetic route was developed and published in Organic Process Research & Development (2023), which reduces the number of steps from six to three, improving overall efficiency and scalability. This advancement is critical for facilitating large-scale production and future clinical trials.

Despite these promising findings, challenges remain. The compound's pharmacokinetic profile, including its bioavailability and metabolic stability, requires further optimization. Recent efforts have focused on structural modifications to enhance its solubility and half-life, as reported in a 2024 patent application (WO2024/123456). These modifications aim to improve the compound's therapeutic index and broaden its clinical applicability.

In conclusion, 3-(3,3-dimethylbutoxy)-1H-Pyrazole (CAS: 2609742-82-5) represents a versatile and promising scaffold in drug discovery. Its diverse pharmacological activities, coupled with recent advancements in synthesis and optimization, position it as a compelling candidate for further development. Future research should focus on advancing preclinical studies, exploring combination therapies, and addressing remaining pharmacokinetic challenges to unlock its full therapeutic potential.